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Compound of Interest

Compound Name: 3-Methylphenethyl alcohol

CAS No.: 1875-89-4

Cat. No.: B162758

Get Quote

This guide provides an in-depth exploration of the biological activities of 3-Methylphenethyl
alcohol, a compound of increasing interest in the fields of pharmacology, toxicology, and

materials science. While direct research on this specific molecule is emerging, this document

synthesizes the available data and extrapolates potential biological effects based on its

structural analogue, phenethyl alcohol. This approach provides a robust framework for

researchers and drug development professionals to design future studies and unlock the

therapeutic potential of this class of compounds.

Introduction: Unveiling 3-Methylphenethyl Alcohol
3-Methylphenethyl alcohol, also known as 2-(3-methylphenyl)ethanol, is an aromatic alcohol

with the chemical formula CH₃C₆H₄CH₂CH₂OH.[1][2] Its structure, characterized by a phenethyl

group with a methyl substitution at the meta position of the benzene ring, is central to its

physicochemical properties and, consequently, its biological interactions.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Methylphenethyl alcohol is
fundamental to interpreting its biological activity and designing experimental protocols.
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Property Value Reference

CAS Number 1875-89-4 [1][2]

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Floral, rose-like [1]

Boiling Point 242-243 °C [1]

Density 1.002 g/mL at 25 °C [1]

Solubility

Slightly soluble in water;

miscible with most organic

solvents

[3]

Potential Biological Activities: Insights from
Structural Analogs
Direct studies on the biological activities of 3-Methylphenethyl alcohol are limited. However,

extensive research on its parent compound, phenethyl alcohol (2-phenylethanol), provides a

strong foundation for predicting its potential effects. The addition of a methyl group at the meta

position is expected to modulate its lipophilicity and steric hindrance, which could influence the

potency and selectivity of its biological actions.

Antimicrobial and Preservative Properties
Phenethyl alcohol is well-documented for its broad-spectrum antimicrobial activity, functioning

as a preservative in various cosmetic and pharmaceutical formulations.[3][4][5]

Mechanism of Action: The primary mechanism of antimicrobial action for phenethyl alcohol is

the disruption of the cellular permeability barrier.[6][7] It inserts into the lipid bilayer of microbial

cell membranes, increasing their fluidity and leading to the leakage of intracellular components,

such as potassium ions.[7][8] This disruption of membrane integrity ultimately inhibits essential

cellular processes, including DNA, RNA, and protein synthesis.[9][10]
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It is highly probable that 3-Methylphenethyl alcohol shares this mechanism of action. The

increased lipophilicity conferred by the methyl group may enhance its ability to partition into

microbial membranes, potentially leading to greater antimicrobial potency.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC) Assay

This protocol is designed to determine the antimicrobial efficacy of 3-Methylphenethyl alcohol
against a panel of pathogenic bacteria.

Bacterial Strains: A selection of Gram-positive (e.g., Staphylococcus aureus) and Gram-

negative (e.g., Escherichia coli) bacteria should be used.

Culture Preparation: Grow bacterial cultures in appropriate broth media to the mid-

logarithmic phase.

Serial Dilution: Prepare a series of twofold dilutions of 3-Methylphenethyl alcohol in a 96-

well microtiter plate using sterile broth.

Inoculation: Inoculate each well with a standardized bacterial suspension.

Incubation: Incubate the plates at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth.

MBC Determination: To determine the MBC, subculture aliquots from the wells with no visible

growth onto agar plates. The MBC is the lowest concentration that results in a significant

reduction in bacterial colonies.
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Workflow for determining MIC and MBC of 3-Methylphenethyl alcohol.
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Potential Effects on the Nervous System
Alcohols, in general, are known to be neurotoxins that can disrupt brain communication and

affect brain cell function.[11] Excessive exposure can lead to a range of neurological issues,

including intellectual impairment, memory loss, and peripheral neuropathy.[11] The central

nervous system (CNS) is a primary target for the adverse effects of alcohol, which can

contribute to the development of various neurological diseases.[12]

Given its structural similarity to phenethyl alcohol, which is known to have effects on the CNS, it

is plausible that 3-Methylphenethyl alcohol could also modulate neuronal activity. Ethanol, for

instance, is known to interact with several neurotransmitter systems, including the GABAergic

and glutamatergic systems.[13][14] Specifically, ethanol can inhibit the function of N-methyl-D-

aspartate (NMDA) receptors, which are crucial for synaptic plasticity and learning.[13]

Further research is warranted to investigate whether 3-Methylphenethyl alcohol interacts with

these or other neuronal receptors and to determine its potential neuroactive or neurotoxic

properties.

Application as a Fragrance Ingredient and Safety
Profile
3-Methylphenethyl alcohol is utilized as a fragrance ingredient in various consumer products.

[15] Its pleasant floral scent makes it a valuable component in perfumes, cosmetics, and

personal care items.

The safety of fragrance ingredients is rigorously evaluated. While specific long-term toxicity

data for 3-Methylphenethyl alcohol is not extensively published, information on structurally

related aryl alkyl alcohols suggests a low potential for systemic toxicity.[15] For its parent

compound, phenethyl alcohol, safety assessments have shown it to be non-genotoxic and to

have a high margin of safety for repeated dose and developmental toxicity.[16]

Toxicological Considerations:

Skin Irritation and Sensitization: As with many fragrance ingredients, the potential for skin

irritation and sensitization should be considered. Standard dermatological testing is crucial to

establish safe concentration limits in topical products.
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Cytotoxicity: High concentrations of alcohols can be cytotoxic.[17][18][19] In vitro studies are

necessary to determine the cytotoxic potential of 3-Methylphenethyl alcohol on various cell

types, particularly those relevant to topical and inhalation exposure routes.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a common

method for evaluating the cytotoxicity of a compound.

Cell Culture: Plate a suitable cell line (e.g., human keratinocytes) in a 96-well plate and allow

them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of 3-Methylphenethyl
alcohol for a defined period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (typically

around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to an untreated control.
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Workflow for assessing cytotoxicity using the MTT assay.
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Future Directions and Research Opportunities
The biological landscape of 3-Methylphenethyl alcohol remains largely uncharted. This

technical guide, by leveraging data from its close structural analog, phenethyl alcohol, provides

a roadmap for future investigations. Key areas for further research include:

Comprehensive Antimicrobial Spectrum: Elucidating the full range of its antimicrobial activity

against a broader panel of microorganisms, including clinically relevant drug-resistant

strains.

Neuropharmacological Profiling: Investigating its effects on various neurotransmitter

receptors and ion channels to determine its potential as a neuroactive agent or to

understand its neurotoxic profile.

Metabolism and Pharmacokinetics: Characterizing its metabolic pathways and

pharmacokinetic properties to predict its in vivo behavior and potential for drug-drug

interactions.

Anti-inflammatory and Antioxidant Activity: Exploring its potential to modulate inflammatory

pathways and oxidative stress, given that some aromatic alcohols possess such properties.

Conclusion
3-Methylphenethyl alcohol is a molecule with significant potential, primarily inferred from the

well-established biological activities of phenethyl alcohol. Its likely antimicrobial properties

make it a candidate for further investigation as a preservative or therapeutic agent. Its use as a

fragrance ingredient necessitates a thorough understanding of its safety profile. The

experimental frameworks and extrapolated data presented in this guide are intended to

empower researchers, scientists, and drug development professionals to pursue targeted and

impactful research into the biological activities of this intriguing compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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